Cas no 1207005-77-3 (ethyl 2-{(2H-1,3-benzodioxol-5-yl)carbamoylamino}-4-methyl-1,3-thiazole-5-carboxylate)

• Product Name: ethyl 2-{(2H-1,3-benzodioxol-5-yl)carbamoylamino}-4-methyl-1,3-thiazole-5-carboxylate
• CAS No: 1207005-77-3
• MF: C₁₅H₁₅N₃O₅S
• MW: 349.361702203751
• CID: 6365872
• PubChem ID: 45503668
• Update Time: 2025-11-06

ethyl 2-{(2H-1,3-benzodioxol-5-yl)carbamoylamino}-4-methyl-1,3-thiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-{(2H-1,3-benzodioxol-5-yl)carbamoylamino}-4-methyl-1,3-thiazole-5-carboxylate
• WWQIDPKKOSFESS-UHFFFAOYSA-N
• ethyl 2-(1,3-benzodioxol-5-ylcarbamoylamino)-4-methyl-1,3-thiazole-5-carboxylate
• 1207005-77-3
• ethyl 2-{[(2H-1,3-benzodioxol-5-yl)carbamoyl]amino}-4-methyl-1,3-thiazole-5-carboxylate
• ethyl 2-(3-(benzo[d][1,3]dioxol-5-yl)ureido)-4-methylthiazole-5-carboxylate
• VU0519815-1
• AKOS024517812
• F5772-8188

• Inchi： 1S/C15H15N3O5S/c1-3-21-13(19)12-8(2)16-15(24-12)18-14(20)17-9-4-5-10-11(6-9)23-7-22-10/h4-6H,3,7H2,1-2H3,(H2,16,17,18,20)
• InChI Key： WWQIDPKKOSFESS-UHFFFAOYSA-N
• SMILES： S1C(C(OCC)=O)=C(C)N=C1NC(=O)NC1=CC=C2OCOC2=C1

Computed Properties

• Exact Mass: 349.07324176g/mol
• Monoisotopic Mass: 349.07324176g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 480
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 127Ų

Additional information on ethyl 2-{(2H-1,3-benzodioxol-5-yl)carbamoylamino}-4-methyl-1,3-thiazole-5-carboxylate

Introduction to Ethyl 2-{(2H-1,3-benzodioxol-5-yl)carbamoylamino}-4-methyl-1,3-thiazole-5-carboxylate (CAS No 1207005-77-3)

Ethyl 2-{(2H-1,3-benzodioxol-5-yl)carbamoylamino}-4-methyl-1,3-thiazole-5-carboxylate is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, identified by its CAS number 1207005-77-3, represents a promising candidate for further research and development due to its unique structural features and potential biological activities. The presence of multiple functional groups, including a carbamoylamino moiety and a benzodioxolyl ring, makes this molecule a versatile scaffold for designing novel therapeutic agents.

The compound's structure is characterized by a thiazole core, which is a heterocyclic ring system containing sulfur and nitrogen atoms. Thiazole derivatives are well-known for their broad spectrum of biological activities, including antimicrobial, antiviral, anti-inflammatory, and anticancer properties. In particular, the incorporation of a benzodioxolyl group into the thiazole framework enhances the molecule's potential to interact with biological targets. Benzodioxolyl derivatives have been extensively studied for their role in modulating various enzymatic pathways and receptor binding interactions.

One of the most intriguing aspects of Ethyl 2-{(2H-1,3-benzodioxol-5-yl)carbamoylamino}-4-methyl-1,3-thiazole-5-carboxylate is its carbamoylamino functional group. This moiety is often found in biologically active compounds and has been shown to play a crucial role in drug-receptor interactions. The carbamoylamino group can act as a hydrogen bond acceptor or donor, facilitating specific binding to target proteins. This feature makes the compound an attractive candidate for further exploration in drug discovery.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of compounds with high accuracy. These computational tools have been instrumental in identifying potential lead compounds for various therapeutic applications. In the case of Ethyl 2-{(2H-1,3-benzodioxol-5-yl)carbamoylamino}-4-methyl-1,3-thiazole-5-carboxylate, computational studies have suggested that it may exhibit inhibitory activity against several enzymes implicated in inflammatory and infectious diseases. These predictions are based on the compound's structural similarity to known bioactive molecules and its ability to interact with specific binding pockets on target proteins.

In vitro studies have provided preliminary evidence supporting the potential therapeutic value of Ethyl 2-{(2H-1,3-benzodioxol-5-yl)carbamoylamino}-4-methyl-1,3-thiazole-5-carboxylate. These studies have focused on evaluating its interaction with various biological targets, including enzymes and receptors involved in disease pathways. For instance, research has indicated that this compound may inhibit the activity of certain kinases that are overexpressed in cancer cells. Additionally, it has shown promise in modulating inflammatory responses by interacting with cytokine receptors and signaling pathways.

The synthesis of Ethyl 2-{(2H-1,3-benzodioxol-5-yl)carbamoylamino}-4-methyl-1,3-thiazole-5-carboxylate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The synthesis typically begins with the preparation of key intermediates such as 2-hydroxybenzodioxole derivatives and thiazole carboxylic acid esters. These intermediates are then coupled using established coupling reactions like amide bond formation or nucleophilic substitution reactions. The final product is obtained after purification steps such as recrystallization or column chromatography.

The pharmacokinetic properties of Ethyl 2-{(2H-1,3-benzodioxol-5-yl)carbamoylamino}-4-methyl-1,3-thiazole-5-carboxylate are also of great interest. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for assessing its potential as a drug candidate. Preliminary studies suggest that this compound exhibits favorable pharmacokinetic profiles in preclinical models. It demonstrates good oral bioavailability and moderate metabolic stability, which are essential characteristics for a potential therapeutic agent.

The future direction of research on Ethyl 2-{(2H-1,3-benzodioxol-5-ylicarbamoylamino)} -4-methyl -1 , 3 -thiazole -5 -carboxylic acid ethylester (CAS No:1207005 -77 -3) will likely focus on optimizing its chemical structure to enhance its biological activity and pharmacokinetic properties. This may involve modifying substituents on the benzodioxolyl ring or introducing additional functional groups to improve target specificity. Additionally , exploring new synthetic routes could lead to more efficient production methods , reducing costs and increasing scalability .

Collaborative efforts between academic researchers , pharmaceutical companies , and regulatory agencies will be essential in advancing the development of this compound . Preclinical studies will be conducted to evaluate its safety profile , efficacy , and potential side effects . If these studies yield positive results , clinical trials may be initiated to assess its therapeutic value in human patients . Such collaborative approaches are critical for translating laboratory discoveries into viable treatment options for patients worldwide .